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Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

An In-depth Technical Guide on the Crystal Structure of Iminodiacetic Acid Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the crystal structure of iminodiacetic acid
hydrochloride (C₄H₇NO₄·HCl). The information presented is primarily based on the single-

crystal X-ray diffraction study conducted by Å. Oskarsson, offering valuable insights for

researchers in crystallography, medicinal chemistry, and materials science.

Introduction
Iminodiacetic acid (IDA) is a chelating agent with significant applications in various fields,

including the synthesis of pharmaceuticals and radiotracers for medical imaging.[1][2] The

hydrochloride salt of IDA is a common form used in its synthesis and purification.[3][4][5]

Understanding its three-dimensional structure at the atomic level is crucial for predicting its

chemical behavior, designing derivatives with specific properties, and optimizing its use in drug

development. This guide focuses on the crystallographic data and experimental procedures

that have elucidated the solid-state structure of iminodiacetic acid hydrochloride.

Molecular and Crystal Structure
The crystal structure of iminodiacetic acid hydrochloride has been determined by single-

crystal X-ray diffraction.[6] The analysis reveals that the compound crystallizes in the

orthorhombic space group Pmmn.[6] In the crystalline state, the iminodiacetic acid molecule
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exists as a positively charged ion, with the acidic protons localized on the carboxyl groups.

These positively charged ions are interconnected with chloride ions through a network of

hydrogen bonds, forming zigzag layers.[6] The forces holding these layers together in the

crystal lattice are of the van der Waals type.[6]

Crystallographic Data
The following table summarizes the key crystallographic data for iminodiacetic acid
hydrochloride.

Parameter Value[6]

Molecular Formula C₄H₇NO₄·HCl

Formula Weight 169.56 g/mol

Crystal System Orthorhombic

Space Group Pmmn

a (Å) 12.4101

b (Å) 5.7349

c (Å) 5.1280

Z 2

Interatomic Distances and Angles
Selected interatomic distances and angles are presented in the tables below, providing a

quantitative description of the molecular geometry.

Table 2: Selected Bond Lengths (Å)[6]
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Bond Length (Å)

C(1)-O(1) 1.314 (2)

C(1)-O(2) 1.199 (2)

C(1)-C(2) 1.507 (2)

N-C(2) 1.484 (2)

Table 3: Selected Bond Angles (°)[6]

Angle Value (°)

O(1)-C(1)-O(2) 125.7 (2)

O(1)-C(1)-C(2) 110.1 (1)

O(2)-C(1)-C(2) 124.2 (2)

N-C(2)-C(1) 111.9 (1)

Experimental Protocol
The determination of the crystal structure of iminodiacetic acid hydrochloride involved the

following key steps:

Crystal Growth
Single crystals of iminodiacetic acid hydrochloride were prepared for X-ray diffraction

analysis. While the specific crystallization method for this study is not detailed in the primary

reference, a general approach involves dissolving iminodiacetic acid in a concentrated

hydrochloric acid solution and allowing for slow evaporation or cooling to induce crystallization.

[7]

X-ray Data Collection
Three-dimensional single-crystal X-ray diffraction data were collected on a diffractometer.[6]

This technique involves irradiating a single crystal with a focused beam of X-rays and
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measuring the intensities and positions of the diffracted beams. The resulting diffraction pattern

provides information about the arrangement of atoms within the crystal.

Structure Solution and Refinement
The crystal structure was solved using a symbolic addition method.[6] This method is a direct

approach to solving the phase problem in X-ray crystallography, which is essential for

reconstructing the electron density map of the molecule. The final atomic positions and thermal

parameters were refined using least-squares methods.[6] The refinement process resulted in a

final R-value of 0.029 and a weighted R-value (Rw) of 0.035.[6]

Visualizations
The following diagrams illustrate the key structural features of iminodiacetic acid
hydrochloride.

Caption: A 2D representation of the positively charged iminodiacetic acid ion.
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Caption: Schematic of the hydrogen bonding interactions involving the chloride ion.
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Caption: Workflow for the determination of the crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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